Cas no 1881275-58-6 ((S)-2-N-Cbz-aminomethylmorpholine oxalate)

• Product Name: (S)-2-N-Cbz-aminomethylmorpholine oxalate
• CAS No: 1881275-58-6
• MF: C₁₅H₂₀N₂O₇
• MW: 340.328504562378
• MDL: MFCD26959183
• CID: 5303449
• Update Time: 2025-05-20

(S)-2-N-Cbz-aminomethylmorpholine oxalate Chemical and Physical Properties

Names and Identifiers

• (S)-2-N-Cbz-aminomethylmorpholine oxalate

• MDL： MFCD26959183
• Inchi： 1S/C13H18N2O3.C2H2O4/c16-13(15-9-12-8-14-6-7-17-12)18-10-11-4-2-1-3-5-11;3-1(4)2(5)6/h1-5,12,14H,6-10H2,(H,15,16);(H,3,4)(H,5,6)/t12-;/m0./s1
• InChI Key： OVZAUNRMEKJNIZ-YDALLXLXSA-N
• SMILES： C(O)(=O)C(O)=O.[C@H]1(CNC(OCC2C=CC=CC=2)=O)OCCNC1

Additional information on (S)-2-N-Cbz-aminomethylmorpholine oxalate

Introduction to (S)-2-N-Cbz-Aminomethylmorpholine Oxalate (CAS No. 1881275-58-6)

(S)-2-N-Cbz-Aminomethylmorpholine Oxalate is a highly specialized compound with the CAS registry number 1881275-58-6. This compound is a derivative of morpholine, a heterocyclic amine, and is widely recognized for its role in various chemical and pharmaceutical applications. The Cbz group, which stands for carbobenzyloxy, is a protecting group commonly used in organic synthesis to stabilize amines during reactions. The oxalate salt form of this compound suggests its potential use in drug delivery systems or as an intermediate in the synthesis of bioactive molecules.

The morpholine ring in this compound contributes to its unique chemical properties, including its ability to act as a base and participate in various nucleophilic reactions. The stereochemistry at the S-configuration indicates that this compound has chirality, which is crucial for its biological activity. Chiral compounds often exhibit different pharmacokinetic profiles and selectivity towards specific targets, making them valuable in drug design.

Recent advancements in organic chemistry have led to the exploration of (S)-2-N-Cbz-Aminomethylmorpholine Oxalate as a key intermediate in the synthesis of complex molecules. For instance, researchers have utilized this compound in the construction of peptide-based drugs and bioactive agents due to its ability to facilitate precise control over stereochemistry during synthesis. The use of such intermediates has significantly improved the efficiency and specificity of modern drug discovery processes.

In terms of applications, (S)-2-N-Cbz-Aminomethylmorpholine Oxalate has shown promise in the development of novel therapeutic agents targeting various diseases. Its role as a chiral auxiliary has been particularly valuable in asymmetric synthesis, enabling the production of enantiomerically pure compounds that are essential for modern pharmacology. Additionally, the oxalate salt form enhances its solubility properties, making it suitable for formulation into various drug delivery systems.

The synthesis of (S)-2-N-Cbz-Aminomethylmorpholine Oxalate involves a series of well-established organic reactions, including alkylation, protection/deprotection strategies, and crystallization techniques. These methods ensure high purity and consistency in the final product, which is critical for its application in sensitive biological assays and clinical studies.

In conclusion, (S)-2-N-Cbz-Aminomethylmorpholine Oxalate (CAS No. 1881275-58-6